Cas no 716358-51-9 (2-Chloro-5-[(cyclopropylamino)sulfonyl]benzoic acid)

• Product Name: 2-Chloro-5-[(cyclopropylamino)sulfonyl]benzoic acid
• CAS No: 716358-51-9
• MF: C₁₀H₁₀ClNO₄S
• MW: 275.708700656891
• CID: 2112796
• Update Time: 2023-08-04

2-Chloro-5-[(cyclopropylamino)sulfonyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-[(cyclopropylamino)sulfonyl]Benzoic acid
• PMRCCCUVEZWWQQ-UHFFFAOYSA-N
• 2-chloro-5-(N-cyclopropylsulfamoyl)benzoic acid
• 2-Chloro-5-[(cyclopropylamino)sulfonyl]benzoic acid

• Inchi： 1S/C10H10ClNO4S/c11-9-4-3-7(5-8(9)10(13)14)17(15,16)12-6-1-2-6/h3-6,12H,1-2H2,(H,13,14)
• InChI Key： PMRCCCUVEZWWQQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)S(NC1CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 401
• XLogP3: 1.7
• Topological Polar Surface Area: 91.8